Cas no 1253641-95-0 (Aqabamycin C)

• Product Name: Aqabamycin C
• CAS No: 1253641-95-0
• MF: C₁₆H₁₀N₂O₅
• MW: 310.2610039711
• CID: 4778585
• PubChem ID: 46846127
• Update Time: 2025-06-15

Aqabamycin C Chemical and Physical Properties

Names and Identifiers

• Aqabamycin C
• 3-(4-hydroxy-3-nitrophenyl)-4-phenylpyrrole-2,5-dione
• CHEMBL4294508
• CHEBI:226457
• 1253641-95-0

• Inchi： 1S/C16H10N2O5/c19-12-7-6-10(8-11(12)18(22)23)14-13(15(20)17-16(14)21)9-4-2-1-3-5-9/h1-8,19H,(H,17,20,21)
• InChI Key： PWZWHCDOYSVJMU-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC(=C(C=2)[N+](=O)[O-])O)=C(C(N1)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 310.05897142 g/mol
• Monoisotopic Mass: 310.05897142 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 310.26
• XLogP3: 2.6
• Topological Polar Surface Area: 112

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on Aqabamycin C

Introduction to Aqabamycin C (CAS No. 1253641-95-0)

Aqabamycin C, a naturally occurring compound with the chemical identifier CAS No. 1253641-95-0, has garnered significant attention in the field of pharmaceutical research due to its unique biochemical properties and potential therapeutic applications. This compound, belonging to the ansamycin class of antibiotics, exhibits remarkable efficacy against a variety of bacterial strains, making it a subject of intense study in the development of novel antimicrobial agents.

The molecular structure of Aqabamycin C is characterized by its complex polyketide backbone, which is further modified by various functional groups. These modifications contribute to its distinctive pharmacological profile, enabling it to interact with bacterial cell wall synthesis and other critical metabolic pathways. Recent advancements in synthetic chemistry have allowed researchers to produce analogs of Aqabamycin C with enhanced stability and improved bioavailability, opening up new avenues for drug development.

In recent years, the study of Aqabamycin C has been complemented by cutting-edge computational methods, including molecular dynamics simulations and machine learning algorithms. These tools have enabled scientists to predict the binding interactions between Aqabamycin C and its target proteins with unprecedented accuracy. Such insights have been instrumental in designing derivatives with tailored pharmacokinetic properties, potentially reducing side effects while maintaining or even enhancing therapeutic efficacy.

One of the most promising areas of research involving Aqabamycin C is its application in treating multidrug-resistant bacterial infections. The increasing prevalence of resistant strains has necessitated the discovery of new antibiotics that can overcome existing resistance mechanisms. Preliminary clinical trials have shown that Aqabamycin C demonstrates potent activity against Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA) and vancomycin-resistant enterococci (VRE). These findings highlight its potential as a valuable addition to the arsenal of antimicrobial drugs.

The biosynthetic pathway of Aqabamycin C has also been extensively studied, providing valuable insights into the mechanisms by which non-ribosomal peptide synthases (NRPS) and polyketide synthases (PKS) generate complex natural products. By elucidating these pathways, researchers have identified key enzymatic steps that can be targeted to engineer strains capable of producing modified versions of Aqabamycin C. This approach has led to the discovery of several novel analogs with improved pharmacological properties.

Furthermore, the environmental impact of Aqabamycin C production has been a focus of recent investigations. Sustainable bioproduction methods are being explored to minimize ecological footprints while maintaining high yields. Techniques such as metabolic engineering and high-throughput screening have been employed to optimize microbial strains for efficient production of Aqabamycin C and its derivatives. These efforts align with global initiatives aimed at promoting green chemistry and reducing reliance on traditional synthetic methods.

The future prospects for Aqabamycin C are bright, with ongoing research expected to yield even more refined derivatives and novel applications. As our understanding of bacterial resistance mechanisms evolves, so too will our strategies for leveraging compounds like Aqabamycin C to combat infections. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into viable therapeutic options for patients worldwide.